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Compound of Interest

Compound Name: MCLA hydrochloride

Cat. No.: B162012

Audience: Researchers, scientists, and drug development professionals.

Introduction

MCLA (2-Methyl-6-(p-methoxyphenyl)-3,7-dihydroimidazo[1,2-a]pyrazin-3-one) hydrochloride is
a highly sensitive chemiluminescent probe used for the detection and quantification of reactive
oxygen species (ROS), particularly superoxide anion (Oz¢—) and singlet oxygen (*Oz). Its
reaction with these species results in the emission of blue light (luminescence), providing a
dynamic and versatile method for measuring ROS production both intracellularly and
extracellularly. These application notes provide a detailed protocol for the preparation, storage,
and handling of MCLA hydrochloride stock solutions for use in research settings.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and solubility properties of MCLA
hydrochloride.

Table 1: Chemical and Physical Properties
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Property

Value

Synonyms

6-(4-Methoxyphenyl)-2-methylimidazo[1,2-

a]pyrazin-3(7H)-one hydrochloride

Molecular Formula

C14H14CIN30O2

Molecular Weight 291.73 g/mol [1][2][3]

CAS Number 128322-44-1[1][2][3]

Purity >98% (HPLC)[1][3]

Appearance Light yellow to yellow crystalline solid or

powder[4][5]

Table 2: Solubility Data

Solvent Solubility Notes
Warmed solvent may improve
dissolution. AAT Bioquest

DMSO =5 mg/mL[3][6] suggests volumes for
preparing 1 mM, 5 mM, and 10
mM solutions.[7]

DMF =10 mg/mL[3]

Ethanol > 2 mg/mL[3][6]

PBS (pH 7.2) =5 mg/mL[3][6]

Table 3: Recommended Storage Conditions
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Form Temperature Duration Conditions

Keep tightly sealed,
Solid Powder -20°C 2 to 3 years[1][2] away from light and
moisture.[5]

For shorter-term
2-8°C or 4°C Variable storage as per

supplier.[4][5]

Aliquot to avoid
. repeated freeze-thaw
Stock Solution -80°C 6 to 12 months[1][2][5]
cycles. Protect from

light.[5]

Aliquot to avoid

repeated freeze-thaw
-20°C 1 month[1][5]

cycles. Protect from

light.[5]

Experimental Protocols

This protocol describes the preparation of a concentrated stock solution, which can be further
diluted to working concentrations for specific assays.

Materials:

MCLA Hydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, light-blocking polypropylene or amber glass vials

Pipettes and sterile, filtered pipette tips

Antistatic microspatula

Equipment:
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Calibrated analytical balance

Vortex mixer

Sonicator bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of MCLA hydrochloride powder to equilibrate to
room temperature for at least 1 hour to prevent condensation of moisture.[1]

Calculation:
o Determine the desired volume of stock solution (e.g., 1 mL).

o Calculate the mass of MCLA hydrochloride needed. For a 5 mg/mL solution in 1 mL of
solvent, 5 mg of powder is required.

Weighing: Using an antistatic microspatula, carefully weigh the calculated amount of MCLA
hydrochloride powder and place it into a sterile vial.

Dissolution:
o Add the calculated volume of DMSO to the vial containing the powder.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. A clear,
yellow solution should be formed.

o If dissolution is difficult, gentle warming (to no more than 37°C) or brief sonication can be
applied.[4]

Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots in light-blocking vials.[5][8]

o Label each aliquot clearly with the compound name, concentration, solvent, and
preparation date.
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o Store the aliquots at -80°C for long-term stability (up to 12 months) or at -20°C for shorter-
term use (up to 1 month).[1][2][5]

This is an example of how the prepared MCLA stock solution can be used to measure
superoxide production.

Procedure:

e Prepare a working solution of MCLA by diluting the DMSO stock solution in an appropriate
assay buffer (e.g., Tris-HCI or PBS). The final MCLA concentration in the assay is typically
low, for instance, 0.1 uM (1 x 10=7 M).[5]

 In a luminometer-compatible plate or tube, combine the reaction components, which may
include cells or an enzymatic superoxide-generating system (e.g., xanthine/xanthine
oxidase).

« Initiate the chemiluminescence measurement by adding the MCLA working solution to the
reaction mixture.[5]

o Measure the light emission immediately and continuously using a luminescence reader at
25°C or 37°C. The signal is proportional to the rate of superoxide production.

Visualizations

The following diagram illustrates the standard workflow for preparing and using MCLA
hydrochloride stock solution.
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Stock Solution Preparation

MCLA Powder Vial

Equilibrate to Room Temp

Weigh Powder

Dissolve in Solvent (e.g., DMSO)

Concentrated Stock Solution

Aliquot into Vials

Store at -80°C / -20°C

. J
4 q N\
Experimental Use
A
Thaw Aliquot
Dilute to Working Concentration
Add to Assay (e.g., Cells)

Measure Chemiluminescence
. J

Click to download full resolution via product page
Caption: Workflow for MCLA hydrochloride stock solution preparation and use.

MCLA does not activate a signaling pathway but rather detects the output of pathways that
generate ROS. This diagram shows how an external stimulus can lead to ROS production that
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b162012?utm_src=pdf-custom-synthesis
https://dcchemicals.com/coa/COA_DC66486.html
https://www.targetmol.com/compound/mcla%20hydrochloride
https://www.caymanchem.com/product/18673/mcla-hydrochloride
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml4067
https://www.medchemexpress.com/MCLA_hydrochloride.html
https://www.biomol.com/products/chemicals/biochemicals/mcla-hydrochloride-cay18673-1
https://www.aatbio.com/products/mcla-2-methyl-6-4-methoxyphenyl-3-7-dihydroimidazo-1-2-a-pyrazin-3-one-hydrochloride-cas-128322-44-1
https://www.aatbio.com/products/mcla-2-methyl-6-4-methoxyphenyl-3-7-dihydroimidazo-1-2-a-pyrazin-3-one-hydrochloride-cas-128322-44-1
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b162012#preparing-mcla-hydrochloride-stock-solution
https://www.benchchem.com/product/b162012#preparing-mcla-hydrochloride-stock-solution
https://www.benchchem.com/product/b162012#preparing-mcla-hydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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